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Compound of Interest

Compound Name: DL-Tryptophan-d5

Cat. No.: B138636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of DL-Tryptophan-d5, a deuterated
isotopologue of the essential amino acid tryptophan. This document covers its fundamental
properties, its role in key metabolic pathways, and its application as an internal standard in
quantitative analytical methodologies. Detailed experimental protocols and visual
representations of metabolic and experimental workflows are included to support researchers
in their study design and execution.

Core Properties of DL-Tryptophan-d5

DL-Tryptophan-d5 is a racemic mixture of D- and L-tryptophan isotopologues where five
hydrogen atoms on the indole ring have been replaced by deuterium. This stable isotope
labeling makes it an invaluable tool in mass spectrometry-based quantitative analysis, as it is
chemically identical to its unlabeled counterpart but distinguishable by its higher mass.

Data Presentation: Physicochemical Properties
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Property Value Source(s)
Chemical Formula C11H7DsN202 [1]
Molecular Weight ~209.26 g/mol [1]

54-12-6 (for DL-Tryptophan-
CAS Number ] [1]

d5, major)

Note: The CAS number for the specific L-enantiomer (L-Tryptophan-d5) is often cited as 62595-
11-3.

Tryptophan Metabolism: Key Signaling Pathways

Tryptophan is a precursor to a variety of bioactive molecules and is metabolized through
several key pathways. The two primary pathways in humans are the Kynurenine pathway and
the Serotonin pathway. Understanding these pathways is crucial for researchers studying the
physiological and pathological roles of tryptophan and its derivatives.

The Kynurenine Pathway

Approximately 95% of dietary tryptophan is metabolized through the kynurenine pathway,
which is initiated by the enzymes Tryptophan 2,3-dioxygenase (TDO) and Indoleamine 2,3-
dioxygenase (IDO). This pathway produces several neuroactive and immunomodulatory
metabolites.

|-Tryptophan 1DOTDO -

TPH

AADC o
|

L-Tryptophan 5-Hydroxytryptophan

Serotonin (5-HT) AANAT 4, N-Acetylserotonin W

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://la-press.org/redirect_file.php?fileId=5088&filename=3773-IJTR-Determination-of-L-tryptophan-and-L-kynurenine-in-Human-Serum-by-using.pdf&fileType=pdf
https://la-press.org/redirect_file.php?fileId=5088&filename=3773-IJTR-Determination-of-L-tryptophan-and-L-kynurenine-in-Human-Serum-by-using.pdf&fileType=pdf
https://la-press.org/redirect_file.php?fileId=5088&filename=3773-IJTR-Determination-of-L-tryptophan-and-L-kynurenine-in-Human-Serum-by-using.pdf&fileType=pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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